Cas no 1881269-28-8 (4,5-Diamino-3,6-dibromophthalonitrile)

• Product Name: 4,5-Diamino-3,6-dibromophthalonitrile
• CAS No: 1881269-28-8
• MF: C₈H₄Br₂N₄
• MW: 315.952158927917
• CID: 4755787
• PubChem ID: 121374097
• Update Time: 2025-11-02

4,5-Diamino-3,6-dibromophthalonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5-diamino-3,6-dibromophthalonitrile
• 4,5-diamino-3,6-dibromobenzene-1,2-dicarbonitrile
• 1881269-28-8
• SCHEMBL17795982
• 4,5-Diamino-3,6-dibromophthalonitrile

• Inchi： 1S/C8H4Br2N4/c9-5-3(1-11)4(2-12)6(10)8(14)7(5)13/h13-14H2
• InChI Key： FKUSUCFFYISLOF-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(C#N)=C(C(=C1N)N)Br

Computed Properties

• Exact Mass: 315.87822g/mol
• Monoisotopic Mass: 313.88027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 99.6

Experimental Properties

• Density: 2.21±0.1 g/cm3(Predicted)
• Boiling Point: 509.9±50.0 °C(Predicted)
• pka: -3.35±0.10(Predicted)

Additional information on 4,5-Diamino-3,6-dibromophthalonitrile

Recent Advances in the Study of 4,5-Diamino-3,6-dibromophthalonitrile (CAS: 1881269-28-8) and Its Applications in Chemical Biology and Medicine

4,5-Diamino-3,6-dibromophthalonitrile (CAS: 1881269-28-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic organic compound, characterized by its dibromo-substituted phthalonitrile core with amino functional groups, has demonstrated remarkable potential in various applications ranging from medicinal chemistry to materials science. Recent studies have particularly focused on its role as a versatile building block for the synthesis of phthalocyanines and other macrocyclic compounds with unique photophysical and electrochemical properties.

In the field of medicinal chemistry, researchers have explored the therapeutic potential of derivatives synthesized from 4,5-Diamino-3,6-dibromophthalonitrile. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain phthalocyanine derivatives exhibited potent inhibitory activity against tyrosine kinase receptors, suggesting potential applications in targeted cancer therapies. The compound's unique electronic properties, conferred by its bromo and amino substituents, appear to contribute to enhanced binding affinity with various biological targets.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation and purification methods for 4,5-Diamino-3,6-dibromophthalonitrile. A 2024 publication in Organic Process Research & Development reported an improved synthetic route with higher yields (up to 78%) and better scalability compared to traditional methods. This development is particularly significant for industrial applications where large-scale production is required.

Material science applications have also seen progress, with researchers investigating the compound's utility in organic electronic devices. Its electron-withdrawing bromo groups and electron-donating amino groups create an interesting push-pull system that has shown promise in organic photovoltaic cells. Recent studies indicate that derivatives of 4,5-Diamino-3,6-dibromophthalonitrile can serve as effective non-fullerene acceptors in bulk heterojunction solar cells, achieving power conversion efficiencies exceeding 9%.

The compound's biological activity profile has been further elucidated through recent structure-activity relationship (SAR) studies. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that modifications at the amino groups of 4,5-Diamino-3,6-dibromophthalonitrile can significantly alter its antimicrobial properties, with certain derivatives showing potent activity against drug-resistant bacterial strains. This finding opens new avenues for the development of novel antibacterial agents.

Future research directions appear to be focusing on three main areas: (1) further exploration of its medicinal chemistry applications through more extensive SAR studies, (2) development of novel synthetic methodologies to access diverse derivatives, and (3) investigation of its potential in advanced material applications. The compound's versatility and the growing body of research supporting its various applications suggest that 4,5-Diamino-3,6-dibromophthalonitrile will remain an important subject of study in chemical biology and pharmaceutical research for years to come.